Cas no 2639420-77-0 (2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid)

• Product Name: 2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid
• CAS No: 2639420-77-0
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5302267
• Update Time: 2025-05-24

2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid
• Benzo[b]thiophene-3-carboxylic acid, 2-amino-6-(1,1-dimethylethyl)-
• 2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid

• Inchi： 1S/C13H15NO2S/c1-13(2,3)7-4-5-8-9(6-7)17-11(14)10(8)12(15)16/h4-6H,14H2,1-3H3,(H,15,16)
• InChI Key： PENBOPFIHXRPEL-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=CC=C(C=C12)C(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 4.3
• Topological Polar Surface Area: 91.6

Additional information on 2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid

Introduction to 2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid (CAS No: 2639420-77-0)

2-Amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid, identified by the chemical compound identifier CAS No: 2639420-77-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiophene family, a class of molecules characterized by a fused benzene ring and a thiophene ring. The presence of both amino and carboxylic acid functional groups, along with a tert-butyl substituent, imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structure of 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid consists of a benzothiophene core with an amino group at the 2-position, a tert-butyl group at the 6-position, and a carboxylic acid group at the 3-position. This arrangement of functional groups contributes to its potential as an intermediate in synthesizing more complex pharmacological agents. The benzothiophene moiety itself is known for its stability and biological activity, making it a common component in various therapeutic agents.

In recent years, there has been growing interest in benzothiophene derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, neurological disorders, and inflammatory conditions. The amino group in 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid can participate in hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. Additionally, the carboxylic acid group can form salt formations, enhancing solubility and bioavailability.

One of the most compelling aspects of 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with improved pharmacokinetic properties and enhanced therapeutic efficacy. For instance, studies have shown that modifications at the 6-position substituent can significantly influence the metabolic stability and binding affinity of derived molecules.

The tert-butyl group present in this compound not only enhances its hydrophobicity but also provides steric hindrance, which can be critical in optimizing drug-receptor interactions. This feature has been exploited in designing molecules with improved selectivity and reduced off-target effects. Furthermore, the amino group can be further functionalized through various chemical reactions, such as coupling with carboxylic acids or forming amides, expanding the possibilities for structural diversification.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By using molecular modeling techniques, researchers can predict the binding modes of 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid derivatives to biological targets, facilitating the design of more effective therapeutic agents. These computational methods have been particularly useful in identifying lead compounds for further optimization.

The pharmaceutical industry has shown considerable interest in benzothiophene-based drugs, with several compounds already approved for clinical use. For example, some benzothiophene derivatives have demonstrated efficacy in treating central nervous system disorders by modulating neurotransmitter pathways. The structural features of these compounds often contribute to their ability to cross the blood-brain barrier, making them suitable for neurological applications.

In addition to its pharmaceutical applications, 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid has potential uses in materials science and agrochemicals. Its unique electronic properties make it a candidate for developing organic semiconductors or optoelectronic materials. Furthermore, derivatives of this compound could serve as intermediates in synthesizing novel pesticides or herbicides that exhibit improved environmental compatibility.

The synthesis of 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as nitration, reduction, and alkylation. Advances in synthetic methodologies have made it possible to produce this compound on an industrial scale, supporting its use in large-scale drug development programs.

One notable research area involving benzothiophene derivatives is their role as antitumor agents. Several studies have highlighted the ability of these compounds to inhibit tumor growth by targeting key cellular pathways involved in cancer progression. For instance, modifications at the 3-position carboxylic acid group have been shown to enhance antitumor activity by improving cellular uptake and reducing drug resistance.

The development of new anticancer drugs remains a critical challenge in modern medicine. Compounds like 2-amino-6-tert-butyl-1-benzothiophene-3-carboxylic acid offer promising starting points for designing next-generation chemotherapeutic agents that are more effective and less toxic than existing treatments. By integrating insights from structural biology and computational modeling, researchers aim to identify novel targets for intervention that could revolutionize cancer therapy.

Another emerging application of benzothiophene-based compounds is in the treatment of infectious diseases. These molecules have shown potential against various pathogens by interfering with essential bacterial or viral processes. The structural versatility of benzothiophenes allows for the design of broad-spectrum antimicrobial agents that could address rising concerns about antibiotic resistance.

In conclusion,2-amino--6--tert--butyl--1--benzothiophene--3--carboxylic acid (CAS No: 2639420--77--0) represents a significant compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable scaffold for drug discovery efforts aimed at treating diseases ranging from cancer to infectious disorders. As research continues to uncover new therapeutic possibilities,this compound is poised to play an increasingly important role in modern medicine.